N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3S/c1-15-8-9-18(16(2)14-15)20-19(23)22-12-10-21(11-13-22)17-6-4-3-5-7-17/h3-9,14H,10-13H2,1-2H3,(H,20,23)
• InChI Key: WYRZHCVCHCPZHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=C3)C
• Molecular Formula: C19H23N3S
• Molecular Weight: 325.5 g/mol

Description

N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide, also known as UMB24, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit interesting biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. It has been shown to increase the release of serotonin, which could contribute to its antidepressant effects. N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide has also been found to inhibit the reuptake of serotonin, which could further enhance its activity.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and its metabolites in the brain, which could contribute to its antidepressant effects. N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide has also been found to increase the levels of dopamine and norepinephrine, which are neurotransmitters that play a role in the regulation of mood and arousal.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide in lab experiments is its high affinity for serotonin receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of using N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide is its potential toxicity. It has been found to exhibit cytotoxic effects in some cell lines, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide. One area of research could be the development of new drugs based on the structure of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide for the treatment of psychiatric disorders. Another direction could be the study of the effects of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further studies could be conducted to elucidate the exact mechanism of action of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide and its potential toxicity.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide involves the reaction of 2,4-dimethylphenylhydrazine with 1-phenylpiperazine in the presence of carbon disulfide. The resulting product is then treated with hydrochloric acid to yield N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide as a yellow crystalline solid. This method has been reported to have a good yield and purity of the final product.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit a high affinity for serotonin receptors, which are known to play a crucial role in the regulation of mood, appetite, and sleep. N-(2,4-dimethylphenyl)-4-phenyl-1-piperazinecarbothioamide has been shown to modulate the activity of these receptors, which could lead to the development of new drugs for the treatment of various psychiatric disorders.